Propanedioic acid, [(1R)-1-phenyl-2-propenyl]-, dimethyl ester

• CAS No.: 164713-27-3
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: dimethyl 2-[(1R)-1-phenylprop-2-enyl]propanedioate
• InChI: InChI=1S/C14H16O4/c1-4-11(10-8-6-5-7-9-10)12(13(15)17-2)14(16)18-3/h4-9,11-12H,1H2,2-3H3/t11-/m0/s1
• InChI Key: BVCOQEGIAVLJDW-NSHDSACASA-N
• Isomeric SMILES: COC(=O)C([C@@H](C=C)C1=CC=CC=C1)C(=O)OC
• Canonical SMILES: COC(=O)C(C(C=C)C1=CC=CC=C1)C(=O)OC

Description

Propanedioic acid, [(1R)-1-phenyl-2-propenyl]-, dimethyl ester is an organic compound that belongs to the class of esters It is derived from propanedioic acid and features a phenyl group attached to a propenyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propanedioic acid, [(1R)-1-phenyl-2-propenyl]-, dimethyl ester typically involves the esterification of propanedioic acid with an alcohol in the presence of an acid catalyst. The reaction conditions often include:

Temperature: Moderate temperatures around 60-80°C.

Catalyst: Commonly used acid catalysts include sulfuric acid or hydrochloric acid.

Solvent: Organic solvents like toluene or dichloromethane may be used to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated systems and reactors allows for precise control over reaction conditions, leading to efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

Propanedioic acid, [(1R)-1-phenyl-2-propenyl]-, dimethyl ester undergoes various chemical reactions, including:

Hydrolysis: The ester can be hydrolyzed to yield the corresponding carboxylic acid and alcohol.

Reduction: Reduction reactions can convert the ester group to an alcohol group.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Hydrolysis: Typically performed using aqueous acid or base under reflux conditions.

Reduction: Common reducing agents include lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions may use reagents like bromine or nitric acid.

Major Products Formed

Hydrolysis: Propanedioic acid and the corresponding alcohol.

Reduction: Alcohol derivatives of the original ester.

Substitution: Various substituted phenyl derivatives depending on the reagents used.

Scientific Research Applications

Propanedioic acid, [(1R)-1-phenyl-2-propenyl]-, dimethyl ester has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of propanedioic acid, [(1R)-1-phenyl-2-propenyl]-, dimethyl ester involves its interaction with specific molecular targets. The ester group can undergo hydrolysis to release active carboxylic acid, which may interact with enzymes or receptors. The phenyl group can participate in aromatic interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

Dimethyl malonate: Another ester of propanedioic acid, but without the phenyl and propenyl groups.

Diethyl malonate: Similar to dimethyl malonate but with ethyl groups instead of methyl groups.

Methyl malonate: A simpler ester of malonic acid with only one ester group.

Uniqueness

Propanedioic acid, [(1R)-1-phenyl-2-propenyl]-, dimethyl ester is unique due to the presence of the phenyl and propenyl groups, which impart distinct chemical properties and potential biological activities. These structural features differentiate it from simpler esters like dimethyl malonate and diethyl malonate.